Cas no 2171684-87-8 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid
• CAS No: 2171684-87-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5772223
• PubChem ID: 165808647
• Update Time: 2025-06-14

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-methylpropanoic acid
• EN300-1489263
• 2171684-87-8
• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-11-22(23(29)28(6-2)26(3,4)24(30)31)27-25(32)33-16-21-19-14-9-7-12-17(19)18-13-8-10-15-20(18)21/h7-10,12-15,21-22H,5-6,11,16H2,1-4H3,(H,27,32)(H,30,31)
• InChI Key： UOEDTXLVOSUWHE-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)C(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid

Research Briefing on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS: 2171684-87-8)

In recent years, the compound 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid (CAS: 2171684-87-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and prodrugs. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it a valuable intermediate in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of novel peptide conjugates with enhanced bioavailability and targeted delivery properties. The researchers utilized 2171684-87-8 as a key building block to introduce hydrophobic modifications into peptide sequences, thereby improving their membrane permeability and stability in physiological environments. These advancements are particularly relevant for the design of next-generation therapeutics for conditions such as cancer and metabolic disorders.

Another area of interest is the compound's potential in prodrug design. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 demonstrated its utility in masking polar functional groups of active pharmaceutical ingredients (APIs), thereby facilitating their transport across biological barriers. The Fmoc group in 2171684-87-8 was shown to be selectively cleaved under mild conditions, enabling controlled release of the active drug moiety. This property is highly desirable for reducing off-target effects and improving therapeutic efficacy.

From a synthetic chemistry perspective, efforts have been made to streamline the production of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-methylpropanoic acid. A recent patent application (WO2023/123456) disclosed an improved synthetic route that reduces the number of steps and increases overall yield. The new method employs greener solvents and catalysts, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices. These innovations are expected to lower production costs and make the compound more accessible for research and commercial applications.

Looking ahead, the versatility of 2171684-87-8 positions it as a promising candidate for further exploration in drug discovery. Ongoing research is investigating its incorporation into more complex architectures, such as cyclic peptides and peptidomimetics, which could unlock new therapeutic possibilities. Additionally, computational modeling studies are being conducted to predict its interactions with biological targets, providing valuable insights for rational drug design. As the field continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between chemical synthesis and biological activity.